FA-Gly-Nva-NH2
Overview
Description
FA-Gly-Nva-NH2 is a chemical compound with the molecular formula C14H19N3O4 and a molecular weight of 293.32 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of FA-Gly-Nva-NH2 is represented by the formula C14H19N3O4 . Unfortunately, the search results do not provide a detailed structural analysis or a visual representation of the molecule.
Scientific Research Applications
Enzyme Substrate for Protease Assays
FA-Gly-Nva-NH2: is used as a peptide-based enzyme substrate linked to chromophores or fluorophores . It is particularly useful in continuous spectrophotometric assays to study proteases like collagenases, thermolysin, angiotensin I-converting enzyme, elastase, and carboxypeptidase Y. The compound’s structure allows for a blue shift in the near-ultraviolet absorption band when the peptide bond is cleaved during the assay, providing a measurable change that indicates enzyme activity.
Mass Spectrometry
In the field of mass spectrometry, CID 7019915 can be utilized as a standard or reference compound in the development of analytical methods . Its distinct mass-to-charge ratio can be used to calibrate instruments or to identify and quantify specific peptides in complex biological samples.
Safety and Hazards
Mechanism of Action
Target of Action
FA-Gly-Nva-NH2, also known as CID 7019915, is a compound that has been used in various biochemical studies. Similar compounds have been known to interact with proteases such as collagenases, thermolysin, angiotensin i-converting enzyme, elastase, and carboxypeptidase y .
Mode of Action
It’s known that fa-gly-x-nh2 type compounds, where x represents various amino acids, have been used for quantitative evaluation of the role of the hydrophobic pocket in the active site of thermolysin in its substrate specificity . This suggests that FA-Gly-Nva-NH2 might interact with its targets through a similar mechanism.
Pharmacokinetics
A study on a similar compound, mj9, which was conjugated to nodaga and nota and radiolabeled with 68ga and 64cu, showed high and specific tumor uptake, indicating potential bioavailability .
properties
IUPAC Name |
(2S)-2-[[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]acetyl]amino]pentanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O4/c1-2-4-11(14(15)20)17-13(19)9-16-12(18)7-6-10-5-3-8-21-10/h3,5-8,11H,2,4,9H2,1H3,(H2,15,20)(H,16,18)(H,17,19)/b7-6+/t11-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFGOYNARHNUQSD-MLRMMBSGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)N)NC(=O)CNC(=O)C=CC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C(=O)N)NC(=O)CNC(=O)/C=C/C1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
